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Compound of Interest

Compound Name: Zafirlukast-13C,d3

Cat. No.: B12421790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of
Zafirlukast-13C,d3, an isotopically labeled version of the leukotriene receptor antagonist,
Zafirlukast. This document is intended to serve as a valuable resource for researchers and
professionals engaged in drug development and analysis.

Core Chemical Properties

Zafirlukast-13C,d3 is a stable, isotopically labeled form of Zafirlukast, designed for use as an
internal standard in quantitative analyses, such as mass spectrometry-based assays. The
incorporation of one carbon-13 atom and three deuterium atoms provides a distinct mass
signature, allowing for accurate differentiation from the unlabeled drug.

Physicochemical Data

The fundamental chemical and physical properties of Zafirlukast and its isotopically labeled
form are summarized in the table below. While specific experimental data for the 13C,d3
variant is not extensively published, its physical properties are expected to be very similar to
the parent compound.
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Property Zafirlukast Zafirlukast-13C,d3
Molecular Formula C31H33N306S C3013CH30D3N306S
Molecular Weight 575.68 g/mol 579.70 g/mol (calculated)

Fine white to pale yellow )
Appearance Solid (expected)
amorphous powder[1]

Practically insoluble in water;

slightly soluble in methanol;

B freely soluble in Expected to have similar
Solubility . ) '
tetrahydrofuran, solubility profile to Zafirlukast
dimethylsulfoxide, and
acetone[1][2]
Melting Point 138-140 °C Not available

Stability Profile

The stability of a pharmaceutical compound and its isotopically labeled analogues is critical for
ensuring the accuracy of experimental results and for defining appropriate storage and
handling procedures.

Storage and Handling Recommendations

Based on available information for Zafirlukast and general guidelines for isotopically labeled
compounds, the following storage conditions are recommended for Zafirlukast-13C,d3:

o Temperature: Store at room temperature (20-25°C or 68-77°F), unless otherwise specified by
the supplier[3]. Some suppliers may recommend long-term storage at -20°C.

 Light: Protect from light[3].

e Moisture: Store in a dry place and keep the container tightly closed to protect from
moisture[3].

Forced Degradation Studies of Zafirlukast
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Forced degradation studies are essential for identifying potential degradation products and
establishing the stability-indicating nature of analytical methods. Several studies have
investigated the degradation of unlabeled Zafirlukast under various stress conditions. The
results are summarized below.

Stress Condition Observations

o , Degradation observed. A minor degradation
Acidic Hydrolysis )
product was noted in one study[4].

Alkaline Hydrolysis Significant degradation occurs[5][6].
o Degradation observed, with the formation of a
Oxidative ] )
major unknown degradation product[4].
Thermal Stable at 60°C for seven days in one study[4].
) Stable under photolytic stress conditions as per
Photolytic

ICH Q1B guidelines in one study[4].

Influence of Isotopic Labeling on Stability

The presence of deuterium in Zafirlukast-13C,d3 can potentially enhance its stability due to
the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and has a lower
vibrational frequency than the carbon-hydrogen (C-H) bond[7][8]. This increased bond strength
means that more energy is required to break the C-D bond, which can lead to a slower rate of
degradation if the cleavage of this bond is involved in the rate-determining step of a
degradation pathway[9][10]. Therefore, it is reasonable to expect that Zafirlukast-13C,d3 will
exhibit stability that is at least comparable to, and potentially greater than, that of unlabeled
Zafirlukast under identical conditions.

Mechanism of Action and Signaling Pathway

Zafirlukast is a selective and competitive antagonist of the cysteinyl leukotriene receptor 1
(CysLT1). Cysteinyl leukotrienes (LTCa, LTD4, and LTE4) are potent inflammatory mediators
involved in the pathophysiology of asthma and other inflammatory conditions. By blocking the
binding of these leukotrienes to the CysLTL1 receptor, Zafirlukast inhibits their pro-inflammatory
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effects, which include bronchoconstriction, increased vascular permeability, and mucus
production[2][11][12][13].

The signaling pathway initiated by the binding of cysteinyl leukotrienes to the CysLT1 receptor
and its inhibition by Zafirlukast is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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